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Compound of Interest

Compound Name: 2-Bromo-6-methyiphenol

Cat. No.: B084823

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-6-methylphenol is a substituted aromatic compound utilized in various chemical
syntheses within the pharmaceutical and broader chemical industries. Its structure, combining
a phenol ring with bromine and methyl functional groups, imparts specific reactivity that is
valuable in the synthesis of more complex molecules. However, these same structural features
necessitate a thorough understanding of its potential hazards and the implementation of
rigorous safety protocols to ensure the well-being of laboratory personnel.

This technical guide provides a comprehensive overview of the known hazards associated with
2-Bromo-6-methylphenol and details the essential safety precautions for its handling, storage,
and disposal. The information presented is collated from publicly available safety data sheets
and toxicological information for this compound and structurally related chemicals.

Hazard Identification and Classification

2-Bromo-6-methylphenol is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are associated with its acute toxicity upon ingestion or skin contact, and its potential to cause
significant irritation to the skin and eyes.[1][2]

GHS Classification
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The GHS classification for 2-Bromo-6-methylphenol indicates multiple hazard categories.[1] A
summary of the GHS hazard statements is provided in the table below.

GHS Hazard Statement (H-

Hazard Class Description

code)
Acute Toxicity, Oral H302 Harmful if swallowed.[1][3]
Acute Toxicity, Dermal H312 Harmful in contact with skin.[1]
Skin Corrosion/Irritation H315 Causes skin irritation.[1][2][3]
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation [11121[3]
Specific Target Organ Toxicity - H335 May cause respiratory
Single Exposure irritation.[2][3]

GHS Pictograms:

o Exclamation Mark: Indicates that the substance may cause less serious health effects, such
as skin and eye irritation, or may be harmful if swallowed.

o Health Hazard: May be used to indicate respiratory sensitization, mutagenicity,
carcinogenicity, reproductive toxicity, target organ toxicity, or aspiration toxicity.

Quantitative Toxicity Data

As of the latest available data, specific quantitative toxicity data such as LD50 (Lethal Dose,
50%) or LC50 (Lethal Concentration, 50%) values for 2-Bromo-6-methylphenol are not
publicly available. In the absence of this specific data, a conservative approach to handling,
based on the GHS classifications of "harmful,” is imperative.

Experimental Protocols and Safe Handling
Procedures

Due to the lack of publicly available, detailed experimental protocols specifically for 2-Bromo-6-
methylphenol, the following section outlines general best practices for the safe handling of
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substituted phenols in a laboratory setting. These protocols are designed to minimize exposure

and mitigate the risks identified in the hazard assessment.

Engineering Controls

e Fume Hood: All work with 2-Bromo-6-methylphenol, including weighing, transferring, and

reactions, should be conducted in a properly functioning chemical fume hood to minimize the

inhalation of any potential vapors or aerosols.

o Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

vapors.

o Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be

readily accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling 2-Bromo-6-methylphenol. The

following table summarizes the required PPE.

Body Part Recommended Protection Specification/Standard
o Conforming to OSHA 29 CFR
Safety goggles with side-
Eyes/Face ) . 1910.133 or European
shields or a face shield.
Standard EN166.[5]
Chemical-resistant gloves Inspect gloves for any signs of
Skin (e.g., nitrile, neoprene). Long- degradation or puncture before

sleeved laboratory coat.

use.[5]

Respiratory

A NIOSH/MSHA approved
respirator with an organic

vapor cartridge.

Required if working outside of
a fume hood or if there is a risk

of generating dust or aerosols.

[6]

Body

Standard laboratory coat.

To protect against incidental

skin contact.[6]
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Handling and Storage

e Handling:

[e]

Avoid direct contact with skin and eyes.[7]

o

Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

[¢]

Wash hands thoroughly after handling.[8]

[e]

Use only non-sparking tools if the material is handled in a way that could generate static
discharge.

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[8]
o Store away from incompatible materials such as strong oxidizing agents.
o Store locked up.[7]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4][8]

Immediately wash off with plenty of soap and
i water while removing all contaminated clothing
Skin Contact _ o
and shoes. Seek medical attention if irritation

persists.[4][8]

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[4][8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[4][8]

Spill and Disposal Procedures

e Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE as outlined in section 3.2.

o For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal.[4]

o For solid spills, carefully sweep or scoop the material to avoid generating dust and place it
in a designated, labeled hazardous waste container.[9]

o Decontaminate the spill area with a suitable solvent.
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e Disposal:
o Dispose of waste in accordance with local, state, and federal regulations.[8]
o Do not dispose of down the drain or in regular trash.[10]
o Contaminated packaging should be treated as hazardous waste.[5]

Visualized Workflows and Logical Relationships

The following diagrams, generated using Graphviz, illustrate key workflows and logical
relationships for the safe handling of 2-Bromo-6-methylphenol.
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Caption: Hazard statements and their corresponding first aid and PPE responses.

. Evacuate Area . Contain Spill Collect Waste in . Dispose of Waste via
Spill Occurs. & Alert Others Don Appropriate PPE (Absorbent/Sweeping) el e Decontaminate Area EHS Procedures Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of 2-Bromo-6-methylphenol.

Conclusion
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While 2-Bromo-6-methylphenol is a valuable reagent in chemical synthesis, its potential
hazards necessitate a cautious and well-informed approach to its handling. Adherence to the
engineering controls, personal protective equipment guidelines, and emergency procedures
outlined in this guide is essential for minimizing risk and ensuring a safe laboratory
environment. The absence of specific quantitative toxicity data underscores the importance of
treating this compound with a high degree of care, assuming a significant hazard potential
based on its GHS classification. Researchers, scientists, and drug development professionals
are urged to review this information thoroughly and integrate these safety practices into their
standard operating procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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